A novel DNA-templated click chemistry strategy for fluorescent detection of copper(ii) ions†

Chemical Communications Pub Date: 2011-11-22 DOI: 10.1039/C1CC16049D

Abstract

A novel fluorescent strategy has been developed for sensitive turn-on detection of Cu2+ based on high efficiency of DNA-templated organic synthesis, great specificity of alkyne–azide click reaction to the catalysis of copper ions and the sequential strand displacement for signal transduction.

Graphical abstract: A novel DNA-templated click chemistry strategy for fluorescent detection of copper(ii) ions
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